Cas no 313063-53-5 (1H-Indole-6,7-diamine)

• Product Name: 1H-Indole-6,7-diamine
• CAS No: 313063-53-5
• MF: C₈H₉N₃
• MW: 147.177160978317
• CID: 300918
• PubChem ID: 45078972
• Update Time: 2025-04-19

1H-Indole-6,7-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6,7-diamine
• 1H-Indole-6,7-diamine(9CI)
• DTXSID50663629
• 6,7-diaminoindole
• 313063-53-5
• AKOS006370986

• Inchi： 1S/C8H9N3/c9-6-2-1-5-3-4-11-8(5)7(6)10/h1-4,11H,9-10H2
• InChI Key： SACSJYCRGRHKEZ-UHFFFAOYSA-N
• SMILES： N1C=CC2C=CC(=C(C1=2)N)N

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 67.83